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Compound of Interest

Compound Name:
5,6-Diaminopyrazine-2,3-

dicarbonitrile

Cat. No.: B1308424 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 5,6-
Diaminopyrazine-2,3-dicarbonitrile (CAS No. 36023-58-2). Adherence to these procedures is

critical for ensuring personnel safety, environmental protection, and regulatory compliance in

research and drug development settings. This compound is classified as a toxic solid and

requires handling as hazardous waste.

Hazard and Safety Overview
5,6-Diaminopyrazine-2,3-dicarbonitrile is categorized as a hazardous substance. It is toxic if

swallowed, in contact with skin, or inhaled, and can cause serious skin and eye irritation.[1]

Proper handling and disposal are paramount to mitigate these risks.

Regulatory and Safety Data Summary:
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Parameter Value Source

GHS Signal Word Danger [1]

Hazard Statements

H301+H311+H331: Toxic if

swallowed, in contact with skin

or if inhaled.H315: Causes

skin irritation.H319: Causes

serious eye irritation.

[1]

UN Number 2811 [1][2]

Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S.
[3]

Hazard Class 6.1 (Toxic Substances) [1][2]

Packing Group III [1][2]

Melting Point 332 °C [1][2]

Personal Protective Equipment (PPE)
Before handling or preparing for disposal, all personnel must be equipped with the appropriate

PPE.

Gloves: Chemical-resistant nitrile or neoprene gloves.

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Body Protection: A standard laboratory coat.

Respiratory Protection: Use only in a well-ventilated area or under a certified chemical fume

hood to avoid dust inhalation.[4]

Step-by-Step Disposal Protocol
The required method for disposing of 5,6-Diaminopyrazine-2,3-dicarbonitrile is through a

licensed hazardous waste disposal facility.[3][4][5] Under no circumstances should this

chemical be disposed of down the drain or mixed with non-hazardous laboratory waste.[6]
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Experimental Protocol for Waste Segregation and Collection:

Waste Identification: Isolate all waste streams containing 5,6-Diaminopyrazine-2,3-
dicarbonitrile. This includes pure unused chemical, reaction residues, and contaminated

materials such as pipette tips, filter paper, and weighing boats.

Containerization:

Place all solid waste directly into a dedicated, sealable, and chemically compatible

hazardous waste container.

The container must be in good condition, free from leaks, and have a secure lid.

Labeling: The waste container must be clearly and accurately labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "5,6-Diaminopyrazine-2,3-dicarbonitrile"

CAS Number: "36023-58-2"

The primary hazards: "Toxic", "Irritant"

The date when waste was first added to the container.

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area.

This area should be well-ventilated, secure, and away from incompatible materials, heat

sources, and open flames.[6]

Disposal Request: Once the container is full or ready for pickup, contact your institution's

Environmental Health and Safety (EHS) office or a contracted hazardous waste disposal

company to arrange for collection and proper disposal.

Spill Management Protocol
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.[5]

Wear Full PPE: Don the required PPE as described in Section 2 before attempting cleanup.

Contain the Spill:

For solid spills, carefully sweep or scoop the material to avoid creating dust.[6]

Place the collected material into the labeled hazardous waste container.[6]

For liquid spills (if the compound is in solution), absorb the material with an inert absorbent

like vermiculite or sand.[6]

Decontaminate: Clean the spill area with an appropriate solvent or detergent and water,

collecting all cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department according to your

institution's policies.

Disposal Workflow Diagram
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Start: Waste Generation

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Solid, Contaminated Items)

Step 3: Place in Labeled
Hazardous Waste Container

Spill Occurs

Contingency

Label must include:
'Hazardous Waste', Chemical Name,

CAS#, Hazards, Date

Step 4: Store Securely in
Satellite Accumulation Area

Step 5: Arrange Pickup by
EHS or Approved Contractor

Execute Spill Management Protocol
(Evacuate, Contain, Clean)

YES

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5,6-Diaminopyrazine-2,3-dicarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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